N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-4-propylthiadiazole-5-carboxamide
• InChI: InChI=1S/C13H19N5OS/c1-4-5-11-12(20-17-15-11)13(19)14-6-7-18-10(3)8-9(2)16-18/h8H,4-7H2,1-3H3,(H,14,19)
• InChI Key: WKJOSIJKJAJLQE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NCCN2C(=CC(=N2)C)C
• Molecular Formula: C13H19N5OS
• Molecular Weight: 293.39 g/mol

Description

The compound contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. Pyrazole rings are known for their diverse pharmacological effects, including antileishmanial and antimalarial activities.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule and the reaction conditions. Pyrazole compounds are known to participate in a variety of chemical reactions.

Scientific Research Applications

Antibacterial Activity

• Thiazole derivatives, like our compound, have shown promise as antibacterial agents. Researchers have investigated their effectiveness against bacterial strains, including drug-resistant ones. .

Antifungal Potential

• Fungal infections remain a global health concern. Some studies have explored the antifungal activity of thiazole-based compounds. .

Anti-Inflammatory Properties

• Inflammation plays a crucial role in various diseases. Compounds with anti-inflammatory effects are valuable. .

Antitumor Investigations

• Researchers have investigated the antitumor properties of thiazole-containing compounds. These studies explore their impact on cancer cell lines and potential mechanisms of action. .

Antimalarial Applications

• Pyrazole-bearing compounds are known for their antimalarial effects. While our compound is not directly a pyrazole, its pyrazole moiety could contribute to antimalarial activity. .

Anti-Tubercular Potential

• Imidazole-containing compounds, similar to our compound, have been evaluated for their anti-tubercular activity. .

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. For example, some pyrazole derivatives have shown potent antileishmanial and antimalarial activities.

Future Directions

The future research directions would depend on the biological activity of the compound. Given the known biological activities of pyrazole derivatives, this compound could be further investigated for its potential antileishmanial and antimalarial activities.